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Compound Name: Strontium carbide

CAS No.: 12071-29-3

Cat. No.: B083920

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Strontium carbide (SrC₂), a salt-like carbide with a tetragonal crystal structure, serves as a

reactive and versatile precursor in materials science.[1] Its high melting point of over 1700°C

and its reactivity, particularly its decomposition in the presence of water to produce acetylene,

make it a valuable reagent in specific synthetic applications.[1] While its applications are not as

widespread as some other carbides, its utility in the synthesis of other difficult-to-produce

transition metal carbides through solid-state metathesis reactions is a notable area of interest

for materials scientists. This document provides detailed application notes and experimental

protocols for the use of strontium carbide in materials synthesis.

Physicochemical Properties of Strontium Carbide
A summary of the key physicochemical properties of strontium carbide is presented in the

table below.
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Property Value Reference

Molecular Formula SrC₂ [1]

Molecular Weight 111.644 g/mol [1]

Appearance Black, tetragonal crystals [1]

Density 3.19 g/cc [1]

Melting Point > 1700°C [1]

Solubility Decomposes in water [1]

Key Application: Solid-State Metathesis for the
Synthesis of Transition Metal Carbides
Strontium carbide is a key reagent in solid-state metathesis (SSM) reactions for the

production of various transition metal carbides.[1][2] This method offers a pathway to

synthesize carbides that are often difficult to produce by other means.[1] The general principle

involves the reaction of strontium carbide with a transition metal oxide at high temperatures.

The reaction yields the desired transition metal carbide and strontium oxide as a byproduct,

which can be easily removed by washing.

General Reaction
The general chemical equation for this process is:

nSrC₂ + MₓOᵧ → xMC₂ₙ/ₓ + ySrO

where M represents a transition metal.

Application Note: Synthesis of Various Transition Metal
Carbides
Solid-state metathesis reactions using strontium carbide have been successfully employed to

synthesize a range of transition metal carbides. The reaction is typically carried out at high

temperatures in an inert atmosphere.
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Transition
Metal Oxide

Resulting
Carbide

Reaction
Temperatur
e

Reaction
Time

Yield Reference

V₂O₃ V₈C₇ 1000°C 12 h ca. 90% [1]

Nb₂O₅ NbC 1000°C 12 h ca. 90% [1]

Ta₂O₅ TaC 1000°C 12 h ca. 90% [1]

MoO₃ Mo₂C 1000°C 12 h ca. 90% [1]

WO₃ WC 1000°C 12 h ca. 90% [1]

Experimental Protocol: Synthesis of Niobium Carbide
(NbC) via Solid-State Metathesis
This protocol describes the synthesis of niobium carbide (NbC) from niobium pentoxide

(Nb₂O₅) and strontium carbide (SrC₂).

Materials:

Niobium pentoxide (Nb₂O₅), high purity powder

Strontium carbide (SrC₂), powder

Argon gas (high purity)

Hydrochloric acid (HCl), dilute solution

Distilled water

Ethanol

Equipment:

Glove box with an inert atmosphere

Tube furnace capable of reaching at least 1000°C
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Alumina or graphite crucible

Ball mill or mortar and pestle

Schlenk line

Centrifuge

Drying oven

Procedure:

Preparation of Reactants:

Inside a glove box, weigh stoichiometric amounts of Nb₂O₅ and SrC₂ powder. The

balanced chemical equation is: 5SrC₂ + Nb₂O₅ → 2NbC + 5SrO + 8C

Thoroughly mix the powders using a ball mill or a mortar and pestle to ensure a

homogeneous mixture.

Reaction:

Place the mixed powder into an alumina or graphite crucible.

Position the crucible in the center of the tube furnace.

Purge the tube furnace with high-purity argon gas for at least 30 minutes to remove any

residual oxygen and moisture.

Heat the furnace to 1000°C at a controlled rate (e.g., 10°C/min) under a constant flow of

argon.

Hold the temperature at 1000°C for 12 hours to ensure the reaction goes to completion.[1]

After 12 hours, turn off the furnace and allow it to cool down to room temperature under

the argon atmosphere.

Purification of the Product:
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Transfer the crucible containing the product back into the glove box.

The product mixture contains NbC, SrO, and excess carbon.

To remove the strontium oxide byproduct, wash the product mixture with a dilute solution

of hydrochloric acid. SrO will react with HCl to form soluble SrCl₂.

After the acid wash, wash the product repeatedly with distilled water until the pH is neutral.

Finally, wash the product with ethanol to remove any remaining water.

Separate the solid product from the washing solutions by centrifugation between each

washing step.

Drying and Characterization:

Dry the purified NbC powder in a drying oven at a suitable temperature (e.g., 80-100°C)

under vacuum or in an inert atmosphere to prevent oxidation.

The final product should be a fine powder of niobium carbide.

Characterize the synthesized NbC powder using techniques such as X-ray diffraction

(XRD) to confirm the crystal structure and phase purity, scanning electron microscopy

(SEM) to observe the morphology and particle size, and transmission electron microscopy

(TEM) for more detailed structural analysis.

Experimental Workflow
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1. Reactant Preparation

2. Solid-State Reaction

3. Product Purification

4. Final Product

Weigh Stoichiometric
Nb₂O₅ and SrC₂

Mix Powders
(Ball Mill or Mortar)

Load into Crucible

Heat in Tube Furnace
(1000°C, 12h, Ar atm)

Cool to Room Temp

Wash with dilute HCl
(Removes SrO)

Wash with Distilled Water

Wash with Ethanol

Centrifuge between washes

Dry Purified NbC Powder

Characterize
(XRD, SEM, TEM)
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Experimental workflow for the synthesis of NbC.
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Other Potential Applications
While the primary and most well-documented application of strontium carbide in materials

science is as a precursor in solid-state metathesis reactions, other potential uses, though less

explored, include:

Acetylene Gas Source: Due to its reaction with water to produce acetylene, strontium
carbide can be used as a laboratory source for this gas. However, for industrial-scale

production, calcium carbide is more commonly used.

Chemical Intermediate: Strontium carbide can serve as an intermediate in various chemical

syntheses.[2]

Safety and Handling
Strontium carbide is a reactive compound and should be handled with care.

Moisture Sensitivity: It reacts exothermically with water and moisture to produce flammable

acetylene gas. Therefore, it must be stored and handled in a dry, inert atmosphere (e.g., in a

glove box or under argon).

Inhalation and Contact: Avoid inhalation of dust and contact with skin and eyes. In case of

contact, wash the affected area thoroughly with water.

Fire Hazard: The acetylene gas produced upon contact with water can form explosive

mixtures with air. Use appropriate fire extinguishing media that are suitable for reactive

metals (e.g., dry powder, not water).

Always consult the Safety Data Sheet (SDS) for strontium carbide before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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